Cas no 57393-55-2 (Furan, 3-butyl-)
Furan, 3-butyl- structure
Product Name:Furan, 3-butyl-
CAS No:57393-55-2
MF:C8H12O
MW:124.180282592773
CID:1604174
PubChem ID:12224258
Update Time:2025-04-21
Furan, 3-butyl- Chemical and Physical Properties
Names and Identifiers
-
- Furan, 3-butyl-
- 3-butylfuran
- SBTKGYVVXLMMQE-UHFFFAOYSA-N
- 57393-55-2
- SCHEMBL826916
- DTXSID50481229
-
- Inchi： 1S/C8H12O/c1-2-3-4-8-5-6-9-7-8/h5-7H,2-4H2,1H3
- InChI Key： SBTKGYVVXLMMQE-UHFFFAOYSA-N
- SMILES： O1C=CC(=C1)CCCC
Computed Properties
- Exact Mass: 124.08886
- Monoisotopic Mass: 124.088815002g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 3
- Complexity: 71
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 13.1Ų
Experimental Properties
- PSA: 13.14
Furan, 3-butyl- Related Literature
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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